Cas no 4677-07-0 ((3,3-dimethylindolin-2-ylidene)methyl-phenyl-diazene)

• Product name: (3,3-dimethylindolin-2-ylidene)methyl-phenyl-diazene
• CAS No: 4677-07-0
• MF: C₁₇H₁₇N₃
• MW: 263.336983442307
• CID: 1517471
• PubChem ID: 101528173

(3,3-dimethylindolin-2-ylidene)methyl-phenyl-diazene Chemical and Physical Properties

Names and Identifiers

• (3,3-dimethylindolin-2-ylidene)methyl-phenyl-diazene
• 1H-indole<wbr>
• 3,3-Dimethyl-2-[(phenyldiazenyl)methylene]indoline
• LogP
• 4677-07-0
• 2,3-Dihydro-3,3-dimethyl-2-[(2-phenyldiazenyl)methylene]-1H-indole
• DTXSID701166406

• Inchi： InChI=1S/C17H17N3/c1-17(2)14-10-6-7-11-15(14)19-16(17)12-18-20-13-8-4-3-5-9-13/h3-12,20H,1-2H3
• InChI Key： AOYYMJFDAJKPSG-UHFFFAOYSA-N
• SMILES： CC1(C2=CC=CC=C2N=C1C=NNC3=CC=CC=C3)C

Computed Properties

• Exact Mass: 263.14241
• Monoisotopic Mass: 263.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 36.8Ų

Experimental Properties

• Density: 1.1
• Boiling Point: 376.6°C at 760 mmHg
• Flash Point: 181.6°C
• Refractive Index: 1.608
• PSA: 36.75